3-Fluoro-4-morpholinoaniline
Cat. No. B119058
M. Wt: 196.22 g/mol
InChI Key: FQGIBHQUVCGEAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434695B2
Procedure details
To a solution of 4-(2-fluoro-4-nitrophenyl)morpholine (15.0 g, 66 mmol) in THF (100 mL) was added Pd/C (3.0 g). The reaction mixture was stirred at rt under H2 for 12 h. The mixture was filtered through a celite pad, and the filtrate was concentrated in vacuo to give the title compound as a white solid (11.55 g, 89%).
Name
Yield
89%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-])=O)[CH:5]=[CH:4][C:3]=1[N:11]1[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1>C1COCC1.[Pd]>[F:1][C:2]1[CH:7]=[C:6]([CH:5]=[CH:4][C:3]=1[N:11]1[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1)[NH2:8]
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Inputs
Step One
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])N1CCOCC1
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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3 g
|
|
Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The reaction mixture was stirred at rt under H2 for 12 h
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture was filtered through a celite pad
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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|
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Type
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product
|
|
Smiles
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FC=1C=C(N)C=CC1N1CCOCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.55 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
